Cas no 14458-05-0 (H2TBDC)

• Product Name: H2TBDC
• CAS No: 14458-05-0
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• MDL: MFCD00020290
• CID: 200535
• PubChem ID: 261543
• Update Time: 2025-04-19

H2TBDC Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenedicarboxylicacid, 2,3,5,6-tetramethyl-
• 2,3,5,6-Tetramethylterephthalic acid
• Tetramethylterephthalicacid
• 2,3,5,6-tetramethyl-1,4-benzenedicarboxylate
• 2,3,5,6-tetramethyl-1,4-benzenedicarboxylic acid
• 2,3,5,6-tetramethylbenzene-1,4-dicarboxylic acid
• 1,4-Benzenedicarboxylic acid, 2,3,5,6-tetramethyl-
• TETRAMETHYLTEREPHTHALIC ACID
• NSC93949
• Tetramethyl terephthalic acid
• NEOZDUDLYDUOTE-UHFFFAOYSA-N
• SBB072768
• 2,3,5,6-Tetramethylterephthalicacid
• ML01057
• 2,3,5
• H2TBDC
• AKOS003298277
• FT-0687147
• 14458-05-0
• SCHEMBL842692
• DTXSID60294069
• AS-47763
• 3-Chloro-5-fluorosalicylicacid
• YSWG432
• tetramethylbenzene-1,4-dicarboxylic acid
• CS-0170467
• F16063
• 2,3,5,6-Tetramethyl-terephthalic Acid
• MFCD00020290
• A808306
• NSC-93949
• ALBB-025960
• 2,3,5,6-4 Tetramethyl terephthalic acid
• DB-361742

• MDL： MFCD00020290
• Inchi： 1S/C12H14O4/c1-5-6(2)10(12(15)16)8(4)7(3)9(5)11(13)14/h1-4H3,(H,13,14)(H,15,16)
• InChI Key： NEOZDUDLYDUOTE-UHFFFAOYSA-N
• SMILES： OC(C1=C(C)C(C)=C(C(=O)O)C(C)=C1C)=O

Computed Properties

• Exact Mass: 222.08900
• Monoisotopic Mass: 222.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.4
• Topological Polar Surface Area: 74.6

Experimental Properties

• Density: 1.237
• Boiling Point: 402.6°Cat760mmHg
• Flash Point: 211.4°C
• Refractive Index: 1.575
• PSA: 74.60000
• LogP: 2.31660

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Phthalic acid and derivatives